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Compound of Interest

Compound Name: MCPA-thioethyl

Cat. No.: B1675963 Get Quote

MCPA-thioethyl, a notable member of the phenoxyacetic acid class of herbicides, serves as a

selective and systemic agent for controlling broadleaf weeds. This technical guide provides an

in-depth overview of its chemical structure, physicochemical properties, synthesis, and mode of

action, tailored for researchers, scientists, and drug development professionals.

Chemical Structure and Identification
MCPA-thioethyl, chemically known as S-ethyl (4-chloro-2-methylphenoxy)ethanethioate, is a

synthetic organic compound.[1][2] Its structure features a phenoxy ring substituted with chlorine

and a methyl group, linked to a thioester functional group.

Table 1: Chemical Identifiers for MCPA-thioethyl
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Identifier Value

IUPAC Name
S-ethyl (4-chloro-2-

methylphenoxy)ethanethioate[1]

CAS Name
S-ethyl 2-(4-chloro-2-

methylphenoxy)ethanethioate[1]

CAS Registry Number 25319-90-8[3]

Molecular Formula C₁₁H₁₃ClO₂S

Canonical SMILES CCSC(=O)COC1=C(C=C(C=C1)Cl)C

InChI Key AZFKQCNGMSSWDS-UHFFFAOYSA-N

PubChem CID 32876

EC Number 246-831-4

Physicochemical Properties
The physical and chemical characteristics of MCPA-thioethyl are crucial for its application and

environmental fate. It exists as a white crystalline solid at room temperature.

Table 2: Physicochemical Properties of MCPA-thioethyl
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Property Value Source

Molecular Weight 244.74 g/mol

Melting Point 41.5 °C

Boiling Point 345.9 °C at 760 mmHg

Degradation Point 280 °C

Flash Point 163 °C

Vapor Pressure at 20 °C 0.13 mPa

Water Solubility at 20 °C (pH

7)
2.28 mg/L

LogP (Octanol/Water Partition

Coefficient)
3.30690

Density 1.209 g/cm³

Synthesis and Mode of Action
The commercial synthesis of MCPA-thioethyl is a two-step process. It begins with the

conversion of MCPA acid (4-chloro-2-methylphenoxyacetic acid) to its acid chloride, which is

then reacted with ethanethiol to form the thioester.
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Click to download full resolution via product page

Figure 1: Commercial synthesis workflow of MCPA-thioethyl.

MCPA-thioethyl functions as a synthetic auxin, mimicking the action of the plant growth

hormone indole-3-acetic acid (IAA). This mimicry leads to uncontrolled and unsustainable

growth in susceptible plants, primarily broadleaf weeds, ultimately causing their death. The

parent compound, MCPA, is known to be the active form.
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Figure 2: The auxin signaling pathway, the mode of action for MCPA-thioethyl.
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Experimental Protocols
Detailed experimental protocols for the analysis of MCPA-thioethyl are crucial for research

and quality control. While specific protocols for the thioethyl ester are not extensively detailed

in publicly available literature, methods for the parent compound, MCPA, are well-established

and can be adapted.

Analytical Methods
1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique for the analysis of phenoxy herbicides.

Due to the low volatility of the acid form, a derivatization step is often required.

Sample Preparation (Soil): A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

method can be employed for extraction from soil samples.

Homogenize and sieve the soil sample.

Extract a known weight of soil with acetonitrile.

Add partitioning salts (e.g., magnesium sulfate, sodium chloride) and centrifuge.

The supernatant is subjected to dispersive solid-phase extraction (d-SPE) for cleanup.

Derivatization: The extract is derivatized to increase volatility, for example, by methylation to

form the methyl ester.

GC-MS Conditions (General):

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

Carrier Gas: Helium.

Injection Mode: Splitless.

Temperature Program: An optimized temperature ramp to ensure good separation.
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MS Detection: Electron ionization (EI) with selected ion monitoring (SIM) for enhanced

sensitivity and specificity.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity without the need for derivatization, making it

suitable for polar compounds like phenoxy acids.

Sample Preparation (Water): Solid-phase extraction (SPE) is commonly used to concentrate

the analyte and clean up the sample.

Acidify the water sample to pH 2-3.

Condition a C18 SPE cartridge with methanol and acidified water.

Load the sample onto the cartridge.

Wash the cartridge to remove interferences.

Elute the analyte with a suitable solvent like methanol.

LC-MS/MS Conditions (General):

Column: A reverse-phase C18 column.

Mobile Phase: A gradient of acidified water (e.g., with formic acid) and an organic solvent

like acetonitrile or methanol.

Ionization: Electrospray ionization (ESI) in negative mode.

MS/MS Detection: Multiple reaction monitoring (MRM) of specific precursor-to-product ion

transitions for quantification and confirmation. A common transition for MCPA is m/z 199 ->

141.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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